Cas no 1466565-59-2 (Ethyl 2-amino-5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylate)

• Product Name: Ethyl 2-amino-5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylate
• CAS No: 1466565-59-2
• MF: C₉H₁₀N₄O₃
• MW: 222.2007
• CID: 4739636
• Update Time: 2026-02-25

Ethyl 2-amino-5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylate
• Ethyl 2-amino-5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylate

• Inchi： 1S/C9H10N4O3/c1-2-16-9(15)6-7(10)12-13-4-3-5(14)11-8(6)13/h3-4H,2H2,1H3,(H2,10,12)(H,11,14)
• InChI Key： KQZAZHUMVWXWLR-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])[H])C(C1C(N([H])[H])=NN2C([H])=C([H])C(N([H])C2=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 344
• Topological Polar Surface Area: 99.2